Cas no 2090040-09-6 (7-Chloropyrido[3,4-d]pyridazin-4(3H)-one)

• Product Name: 7-Chloropyrido[3,4-d]pyridazin-4(3H)-one
• CAS No: 2090040-09-6
• MF: C₇H₄ClN₃O
• MW: 181.579159736633
• CID: 6807228
• PubChem ID: 163320911
• Update Time: 2025-04-22

7-Chloropyrido[3,4-d]pyridazin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 7-Chloropyrido[3,4-d]pyridazin-4(3H)-one
• 2090040-09-6

• Inchi： InChI=1S/C7H4ClN3O/c8-6-1-4-2-10-11-7(12)5(4)3-9-6/h1-3H,(H,11,12)
• Inchi： 1S/C7H4ClN3O/c8-6-1-4-2-10-11-7(12)5(4)3-9-6/h1-3H,(H,11,12)
• InChI Key： KBODHKLMBITWHZ-UHFFFAOYSA-N
• SMILES： ClC1=CC2C=NNC(C=2C=N1)=O

Computed Properties

• Exact Mass: 181.0042895Da
• Monoisotopic Mass: 181.0042895Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 54.4Ų